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Compound of Interest

Compound Name: 2,2-Diethoxypropane

Cat. No.: B095019

Essential Safety and Handling Guide for 2,2-
Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2-Diethoxypropane in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties

A summary of key quantitative data for 2,2-Diethoxypropane is presented below for easy
reference.
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Property Value

CAS Number 126-84-1[1]

Molecular Formula C7H1602[1]

Molecular Weight 132.20 g/mol

Boiling Point 113 °C[2]

Flash Point 8 °C (46.4 °F) - closed cup
Density 0.83 g/cm?3 at 20 °C[2]
Storage Temperature 2-8°C

Operational Plan: Handling 2,2-Diethoxypropane

This section outlines the procedural steps for the safe handling of 2,2-Diethoxypropane from
preparation to disposal.

Preparation and Engineering Controls

» Ventilation: All handling of 2,2-Diethoxypropane must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[1]

« Ignition Sources: This compound is highly flammable.[1][3] Ensure that all potential ignition
sources, such as open flames, hot surfaces, and sparks, are eliminated from the work area.
[1][3][4] Use explosion-proof electrical and ventilating equipment.[1][4]

 Static Discharge: Take precautionary measures against static discharge.[3][5] Ground and
bond containers and receiving equipment during transfer.[1][3][4]

o Emergency Equipment: Verify that a safety shower and an eyewash station are readily
accessible and have been recently tested.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,2-Diethoxypropane to minimize exposure
risk:
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e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][6]
e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene rubber).[1][6] Inspect
gloves for any signs of degradation or puncture before use.[6]

o Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is required.[1]
[6] For procedures with a higher risk of splashing, consider chemical-resistant coveralls.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate organic vapor cartridge.[6]

Handling Procedures

o Always wear the full, required PPE as detailed above.
e Use non-sparking tools for all operations.[1][3]
e Avoid contact with skin and eyes.[1]

 In case of accidental contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek medical attention.[1][7]

e Prevent inhalation of vapors. If you experience dizziness or other symptoms of
overexposure, move to fresh air immediately and seek medical assistance.[1][7]

Storage

o Store 2,2-Diethoxypropane in a tightly closed container in a cool, dry, and well-ventilated
area.[1][4]

» Keep the container away from heat, sparks, and open flames.[1][4]

» Store separately from incompatible materials such as strong oxidizing agents and strong
acids.[8][9]

Emergency and First Aid Procedures
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Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Measures

Move the individual to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration.[1][7] Seek immediate medical

attention.[1]

Immediately remove all contaminated clothing.
. [1] Rinse the affected skin with plenty of water
Skin Contact ]
and soap for at least 15 minutes.[1][7] Seek

medical attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) )

upper and lower eyelids.[1][8] Seek immediate

medical attention.[1]

Do NOT induce vomiting.[1] Rinse the mouth
) with water.[1] Never give anything by mouth to
Ingestion . _ _
an unconscious person.[1] Seek immediate

medical attention.[1][7]

Disposal Plan

The disposal of 2,2-Diethoxypropane and its contaminated materials must be conducted in
accordance with all local, state, and federal regulations.

o Waste Classification: 2,2-Diethoxypropane is considered hazardous waste due to its
flammability.

e \Waste Collection:

o Collect all liquid waste containing 2,2-Diethoxypropane in a dedicated, clearly labeled,
and sealed hazardous waste container.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-2-Dimethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

o Solid waste contaminated with 2,2-Diethoxypropane (e.g., gloves, paper towels) must
also be collected in a designated and labeled hazardous waste container.[1]

» Disposal Method: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or with regular trash.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,2-
Diethoxypropane.
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Caption: Workflow for the safe handling of 2,2-Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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